N,N'-[1,4-phenylenebis(oxyethane-2,1-diyl)]diacetamide

• IUPAC Name: N-[2-[4-(2-acetamidoethoxy)phenoxy]ethyl]acetamide
• InChI: InChI=1S/C14H20N2O4/c1-11(17)15-7-9-19-13-3-5-14(6-4-13)20-10-8-16-12(2)18/h3-6H,7-10H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key: KTYZFUWQMQPCMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCOC1=CC=C(C=C1)OCCNC(=O)C
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

N,N'-[1,4-phenylenebis(oxyethane-2,1-diyl)]diacetamide, commonly known as PEG-4, is a polyethylene glycol derivative that has gained significant attention in recent years due to its versatile applications in scientific research. PEG-4 is a water-soluble compound that can be easily synthesized and modified to suit specific research needs.

Scientific Research Applications

Stereolithographic 3D Printing for Modified-Release Dosage Forms

Stereolithography (SLA) 3D printing technology has been utilized to fabricate drug-loaded tablets with modified-release characteristics, employing monomers like polyethylene glycol diacrylate (PEGDA) for the creation of solid objects through photopolymerization. This method allows for the manufacture of oral dosage forms with specific extended-release profiles, indicating potential applications for N,N'-[1,4-phenylenebis(oxyethane-2,1-diyl)]diacetamide in drug delivery and pharmaceutical research (Jie Wang et al., 2016).

Analytical and Structural Chemistry

Research on the IR spectra and structure of paracetamol (a related compound) and its transformations provides a basis for analytical and structural chemistry applications, including understanding molecular interactions and conformational changes (I. Binev et al., 1998). Such studies are crucial for the development of new pharmaceuticals and materials.

Environmental Science and Toxicology

The cyto-genotoxic effects of pharmaceutical compounds on aquatic organisms have been investigated, highlighting the relevance of such research in assessing environmental impact and developing strategies for water treatment and pollution management (M. Parolini et al., 2010).

Materials Science and Catalysis

N,N'-[1,4-phenylenebis(oxyethane-2,1-diyl)]diacetamide analogues have been explored as ligands in catalytic reactions, demonstrating the potential for such compounds in facilitating chemical transformations, which is crucial for synthetic chemistry and materials science (Jie‐Ping Wan et al., 2008).

Analytical Reagents and Drug Metabolism

Compounds with similar structures have been synthesized and utilized as analytical reagents, contributing to advancements in trace organic analysis and understanding drug metabolism pathways, which are essential for pharmaceutical development and toxicological studies (R. Lu & R. Giese, 2000).